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How to Locate the NMR Data

To build your comparison guide, you may need to consult specialized scientific databases. Here are the most

reliable sources for finding detailed NMR information:

Commercial Spectra Databases: Publishers like Elsevier (Reaxys), ACS (SciFinder), and Wiley
maintain extensive collections of NMR spectra for organic compounds, including 2-
Acetylbenzaldehyde. These are typically available through university or institutional libraries.
Public Repositories: The Automated Topology Builder (ATB) and Repository lists 2-
Acetylbenzaldehyde and indicates that an NMR spectrum can be generated, though it may not be
available for immediate download [1].

Supplier Websites: Some chemical suppliers, like ChemicalBook, note that a 1H NMR spectrum is
available for this compound, but full access often requires an account or purchase [2].

A Framework for Your NMR Comparison Guide

To help you structure your guide once you obtain the raw data, here is a template for the experimental

protocol and a summary table. The expected characteristic signals for 2-Acetylbenzaldehyde are based on

its molecular structure (C9H8O2) [1].

Experimental Protocol for NMR Characterization The following is a standard methodology for proton

nuclear magnetic resonance (1H NMR) spectroscopy analysis [3]:
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Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl3 or DMSO-d6).
Instrumentation: Data is acquired using a high-field FT-NMR spectrometer (e.g., 300, 400, or 500

MHz).
Data Acquisition: The spectrum is obtained at room temperature. Chemical shifts (δ) are reported in

parts per million (ppm) and are referenced to the residual proton signal of the deuterated solvent.
Analysis: Coupling constants (J) are measured in Hertz (Hz). Signal assignments are made based

on chemical shift, integration, and multiplicity.

Expected Key NMR Signals for 2-Acetylbenzaldehyde The table below outlines the expected signals. You

should replace these with experimentally determined values from the literature or database.

Proton Environment Expected Chemical Shift (δ) / ppm Multiplicity & Coupling

Aldehyde (CHO) ~10.0 Singlet

Aromatic Protons ~7.5 - 8.0 Complex multiplet

Acetyl Methyl (COCH₃) ~2.5 Singlet

Proposed Workflow for NMR Data Analysis

The diagram below outlines the logical workflow for creating your comparison guide, from data collection to

final visualization.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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